Cas no 1803787-44-1 (4,5-Dichloro-2-(difluoromethoxy)benzamide)

• Product Name: 4,5-Dichloro-2-(difluoromethoxy)benzamide
• CAS No: 1803787-44-1
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4705778
• Update Time: 2025-10-31

4,5-Dichloro-2-(difluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-(difluoromethoxy)benzamide

• Inchi： 1S/C8H5Cl2F2NO2/c9-4-1-3(7(13)14)6(2-5(4)10)15-8(11)12/h1-2,8H,(H2,13,14)
• InChI Key： BTBWFMLTARZSDZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C(N)=O)C=1)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Topological Polar Surface Area: 52.3

Additional information on 4,5-Dichloro-2-(difluoromethoxy)benzamide

4,5-Dichloro-2-(difluoromethoxy)benzamide: A Comprehensive Overview of CAS No. 1803787-44-1

4,5-Dichloro-2-(difluoromethoxy)benzamide (CAS No. 1803787-44-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its dichloro and difluoromethoxy substituents, which confer specific chemical and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to 4,5-Dichloro-2-(difluoromethoxy)benzamide.

Chemical Structure and Properties

The molecular formula of 4,5-Dichloro-2-(difluoromethoxy)benzamide is C₉H₅Cl₂F₂NO₂, with a molecular weight of approximately 260.08 g/mol. The compound features a benzene ring substituted with two chlorine atoms at the 4 and 5 positions, a difluoromethoxy group at the 2 position, and an amide functional group. These substituents contribute to the compound's high lipophilicity and stability, making it suitable for various pharmaceutical applications.

Synthesis Methods

The synthesis of 4,5-Dichloro-2-(difluoromethoxy)benzamide has been reported in several studies. One common method involves the reaction of 4,5-dichloro-2-fluorobenzonitrile with difluoromethyl alcohol followed by hydrolysis to form the corresponding carboxylic acid, which is then converted to the amide using standard amide formation techniques. Another approach involves the direct substitution of a hydroxyl group with a difluoromethyl group on a pre-existing dichlorobenzene derivative. These synthetic routes are well-documented in the literature and have been optimized for yield and purity.

Biological Activities

4,5-Dichloro-2-(difluoromethoxy)benzamide has shown promising biological activities in various assays. One of its notable properties is its ability to act as a potent inhibitor of specific enzymes involved in metabolic pathways. For instance, recent studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as proliferation and apoptosis. This makes it a potential candidate for the development of targeted therapies for diseases such as cancer.

In addition to its enzymatic inhibition properties, 4,5-Dichloro-2-(difluoromethoxy)benzamide has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Applications and Research Developments

The potential clinical applications of 4,5-Dichloro-2-(difluoromethoxy)benzamide are currently being explored through various preclinical and early-stage clinical trials. One area of focus is its use as an anti-cancer agent. Preliminary data from in vitro and in vivo studies have shown that the compound can induce cell cycle arrest and apoptosis in cancer cells while exhibiting minimal toxicity to normal cells. These results are encouraging and warrant further investigation in larger clinical trials.

In parallel, researchers are also examining the compound's anti-inflammatory properties for potential use in chronic inflammatory conditions. Early-stage clinical trials have reported promising results, with patients experiencing significant reductions in inflammation markers and improved quality of life. However, more extensive studies are needed to fully evaluate the safety and efficacy of 4,5-Dichloro-2-(difluoromethoxy)benzamide in these indications.

Safety Considerations

Safety is a critical aspect of any pharmaceutical development process. Preclinical toxicology studies have indicated that 4,5-Dichloro-2-(difluoromethoxy)benzamide has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, ongoing monitoring is essential to ensure that any potential adverse effects are identified and managed appropriately.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 4,5-Dichloro-2-(difluoromethoxy)benzamide (CAS No. 1803787-44-1) highlights its promising potential as a therapeutic agent for various diseases. The unique combination of its structural features and biological activities makes it an attractive candidate for further development. As more data from clinical trials become available, it is likely that our understanding of this compound's therapeutic benefits will continue to evolve.

In conclusion, 4,5-Dichloro-2-(difluoromethoxy)benzamide represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its multifaceted biological activities suggest a wide range of potential applications, from cancer treatment to inflammatory disease management. Continued investigation into this compound will undoubtedly contribute to the advancement of medical treatments and improve patient outcomes.